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Compound of Interest |

N-[4-(2-
Compound Name: chloroacetyl)phenyllmethanesulfo

namide

Cat. No.: B186543

\ J

An In-Depth Technical Guide to the Safe Handling of N-[4-(2-
chloroacetyl)phenyllmethanesulfonamide

This guide provides a comprehensive overview of the safety protocols and handling procedures
for N-[4-(2-chloroacetyl)phenyllmethanesulfonamide (CAS No. 64488-52-4), a key building
block in pharmaceutical synthesis.[1] Adherence to these guidelines is critical for ensuring
personnel safety and maintaining experimental integrity in research and development
environments. This document is intended for researchers, chemists, and drug development
professionals who may handle this compound.

Compound Identification and Physicochemical
Properties

Accurate identification and understanding of a compound's physical properties are foundational
to its safe handling.

Systematic Name: N-[4-(2-chloroacetyl)phenyl]lmethanesulfonamide[Z]

Common Synonyms:
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e N-(4-(2-Chloroacetyl)phenyl)methanesulfonamide[2]
e 4'-(Chloroacetyl)methanesulfonanilide[3]

e 2-Chloro-4'-methanesulfonamidoacetophenone|3]
Key ldentifiers:

o CAS Number: 64488-52-4[1][2][4][5]

e Molecular Formula: CoH10CINO3S[1][2][4][5][6]

e Molecular Weight: 247.70 g/mol [2][4][6]

The compound's properties are summarized in the table below. This data is essential for
designing appropriate storage conditions and anticipating its behavior under various
experimental parameters.

Property Value Source
Physical State Solid Implied by melting point
Melting Point 197.5-199.0 °C [11[3114]
Boiling Point 410.4 £ 51.0 °C (Predicted) [1103114]
Density 1.433 + 0.06 g/cm? (Predicted) [11[4115]
Flash Point 202 °C [5]
Storage Inert atmosphere, Room A7
Temperature

Hazard Assessment and GHS Classification

N-[4-(2-chloroacetyl)phenyllmethanesulfonamide is classified as a hazardous substance.
Understanding its specific risks is paramount for mitigating exposure and preventing accidents.
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a clear framework for this assessment.
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GHS Pictograms:

(lllustrative representation of Corrosive and Irritant pictograms)

e Corrosion[2]

o Irritant[2]

Signal Word:Danger[2][7][8]

The following table details the specific GHS hazard statements associated with this compound.

The causality is clear: the chloroacetyl group is a reactive electrophile, making the compound a

potent irritant and harmful agent upon contact or ingestion.

Hazard Code

Statement

Classification

Source

Acute Toxicity, Oral

H302 Harmful if swallowed [1119]
(Category 4)
Skin
H315 Causes skin irritation Corrosion/Irritation [1]
(Category 2)
) Serious Eye
Causes serious eye o
H318 Damage/Eye Irritation [7]
damage
(Category 1)
) Serious Eye
Causes serious eye o
H319 o Damage/Eye Irritation [1112][8]
irritation
(Category 2A)
Specific Target Organ
May cause respirator Toxicity — Single
H335 Y P Y y I [1][2]

irritation

Exposure (Category
3)

Note: While some reports indicate the toxicological properties have not been thoroughly

investigated, the available GHS data necessitates handling it as a hazardous material.[5][10]

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonamide_-N-_4-_2-chloroacetyl_phenyl
https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonamide_-N-_4-_2-chloroacetyl_phenyl
https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonamide_-N-_4-_2-chloroacetyl_phenyl
https://www.bldpharm.com/products/64488-52-4.html
https://www.chemical-label.com/en/ghs/print-clp/64488-52-4/methanesulfonamide-n-4-2-chloroacetylphenyl
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB7706943.htm
https://www.merckmillipore.com/DE/en/product/5-Aminoisophthalic-acid,MDA_CHEM-801246
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB7706943.htm
https://www.bldpharm.com/products/64488-52-4.html
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB7706943.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonamide_-N-_4-_2-chloroacetyl_phenyl
https://www.chemical-label.com/en/ghs/print-clp/64488-52-4/methanesulfonamide-n-4-2-chloroacetylphenyl
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB7706943.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methanesulfonamide_-N-_4-_2-chloroacetyl_phenyl
https://www.chemsrc.com/en/cas/64488-52-4_784079.html
https://cdn.caymanchem.com/cdn/msds/13879m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Control and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is mandatory. This involves a combination of
engineering controls and appropriate PPE to create a self-validating system of safety.

Engineering Controls

o Ventilation: All handling of solid N-[4-(2-chloroacetyl)phenyl]methanesulfonamide and its
solutions must occur within a certified chemical fume hood or a glove box.[11][12][13] This is
the primary defense against respiratory exposure. Use only in well-ventilated areas.[11][12]
[13]

e Process Enclosures: For larger-scale operations, use process enclosures or other
engineering controls to contain the material and minimize airborne levels.[10]

Personal Protective Equipment (PPE)

The selection of PPE is not merely a checklist; it is a critical barrier designed to prevent all
routes of exposure.

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[9][10][12]
Standard safety glasses are insufficient due to the risk of serious eye damage.[2]

e Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves (e.g., nitrile). Inspect gloves for tears
or punctures before and during use.

o Lab Coat: A buttoned, full-length lab coat is required to protect skin and clothing.[10]

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors
and particulates (e.g., N95 dust mask for solids).[10][14]

The following diagram illustrates the logical workflow for ensuring adequate protection.
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Caption: Workflow for Personal Protective Equipment (PPE) Usage.
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Safe Handling and Storage Protocols
General Handling

The principle of "as low as reasonably achievable" (ALARA) for exposure should be applied at
all times.

e Avoid Dust Formation: This compound is a solid. Handle it carefully to avoid generating dust,
which increases the risk of inhalation and contamination.[15]

» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[12] Do not
eat, drink, or smoke in the laboratory or when using this product.[12][13]

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.[5][15]

Storage

Proper storage is crucial for maintaining the compound's integrity and preventing accidental
release.

o Container: Keep the container tightly closed when not in use.[5][10][12]

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[5]
[12] The storage area should be secure and accessible only to authorized personnel.[12][13]

e Atmosphere: For long-term stability, store under an inert atmosphere (e.g., argon or
nitrogen).[4][7]

Emergency Procedures: A Self-Validating Response

System

In the event of an emergency, a pre-planned, logical response is critical to minimizing harm.

First-Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[5][12] Remove contact lenses if present and easy to do so.[9][12]
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Seek immediate medical attention.[5]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing all contaminated clothing and shoes.[5][12][15] If skin irritation
occurs, seek medical advice.[12]

 Inhalation: Move the individual to fresh air immediately.[5][11][12] If breathing is difficult or
has stopped, provide artificial respiration or oxygen. Seek immediate medical attention.[5]

 Ingestion: If the person is conscious, rinse their mouth with water.[12] Call a poison control
center or physician immediately.[9][12] Do NOT induce vomiting.

Accidental Release (Spills)

o Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Control: Ensure the area is well-ventilated.

Contain: Wearing full PPE, clean up spills immediately.[5] Use dry cleanup procedures; avoid
sweeping or any action that generates dust.[15]

Collect: Carefully shovel or vacuum the spilled material into a clean, dry, labeled container
for hazardous waste disposal.[15]

Decontaminate: Wash the spill area thoroughly with soap and water.[15]

Fire-Fighting Measures

o Extinguishing Media: Use a dry chemical, carbon dioxide (COz), water spray, or alcohol-
resistant foam.[10][12]

» Hazardous Combustion Products: Thermal decomposition can produce highly toxic and
irritating gases, including carbon oxides (CO, COz) and nitrogen oxides (NOXx).[5][12]

» Protective Gear: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[5][10][12]

The following logic tree outlines the decision-making process for responding to an emergency.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.chemsrc.com/en/cas/64488-52-4_784079.html
https://www.chemsrc.com/en/cas/64488-52-4_784079.html
https://www.fishersci.com/store/msds?partNumber=AC181330250&productDescription=5-AMINOISOPHTHALIC+ACID%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR28141_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC181330250&productDescription=5-AMINOISOPHTHALIC+ACID%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/64488-52-4_784079.html
https://www.synzeal.com/en/Product/DownloadProductMSDS?id=72430
https://www.fishersci.com/store/msds?partNumber=AC181330250&productDescription=5-AMINOISOPHTHALIC+ACID%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/64488-52-4_784079.html
https://www.fishersci.com/store/msds?partNumber=AC181330250&productDescription=5-AMINOISOPHTHALIC+ACID%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/DE/en/product/5-Aminoisophthalic-acid,MDA_CHEM-801246
https://www.fishersci.com/store/msds?partNumber=AC181330250&productDescription=5-AMINOISOPHTHALIC+ACID%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/64488-52-4_784079.html
https://store.apolloscientific.co.uk/storage/msds/OR28141_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28141_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28141_msds.pdf
https://cdn.caymanchem.com/cdn/msds/13879m.pdf
https://www.fishersci.com/store/msds?partNumber=AC181330250&productDescription=5-AMINOISOPHTHALIC+ACID%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/64488-52-4_784079.html
https://www.fishersci.com/store/msds?partNumber=AC181330250&productDescription=5-AMINOISOPHTHALIC+ACID%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/64488-52-4_784079.html
https://cdn.caymanchem.com/cdn/msds/13879m.pdf
https://www.fishersci.com/store/msds?partNumber=AC181330250&productDescription=5-AMINOISOPHTHALIC+ACID%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Emergency Event Occurs
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<
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Caption: Emergency Response Logic Tree.

Disposal Considerations

All waste containing N-[4-(2-chloroacetyl)phenyl]methanesulfonamide must be treated as

hazardous waste.
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e Procedure: Dispose of the contents and container at an approved waste disposal plant in
accordance with local, state, and federal regulations.[9][12] Do not dispose of it down the
drain or with general laboratory trash.

o Containers: Empty containers may retain product residue and should be treated as
hazardous.
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 To cite this document: BenchChem. [N-[4-(2-chloroacetyl)phenyllmethanesulfonamide safety
and handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186543#n-4-2-chloroacetyl-phenyl-
methanesulfonamide-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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